Cas no 850568-08-0 (4-Ethoxy-3-methylphenylboronic acid)

• Product Name: 4-Ethoxy-3-methylphenylboronic acid
• CAS No: 850568-08-0
• MF: C₉H₁₃BO₃
• MW: 180.008723020554
• MDL: MFCD06659870
• CID: 720052
• PubChem ID: 3343227
• Update Time: 2024-10-26

4-Ethoxy-3-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-methylphenylboronic acid
• 4-Ethoxy-3-methylbenzeneboronic acid
• (4-ethoxy-3-methylphenyl)boronic acid
• Boronic acid,B-(4-ethoxy-3-methylphenyl)-
• (4-ETHOXY-3-METHYL)BENZENEBORONIC ACID
• (4-ethoxy-3-methyl-phenyl)boronic Acid
• GAFSYSHEDOIUSI-UHFFFAOYSA-N
• SBB071095
• 4-ethoxy-3-methylphenyl boronic acid
• AB26516
• VB10264
• N306
• BC001220
• B-(4-Ethoxy-3-methylphenyl)boronic acid (ACI)
• Boronic acid, (4-ethoxy-3-methylphenyl)- (9CI)
• 4-Ethoxy-3-methylphenylboronic acid, AldrichCPR
• DB-028858
• 850568-08-0
• DS-14091
• J-515267
• EN300-5082057
• N12104
• SCHEMBL3659031
• CS-W017243
• Z1098335303
• AKOS004113855
• DTXSID10391633

• MDL： MFCD06659870
• Inchi： 1S/C9H13BO3/c1-3-13-9-5-4-8(10(11)12)6-7(9)2/h4-6,11-12H,3H2,1-2H3
• InChI Key： GAFSYSHEDOIUSI-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C)C(OCC)=CC=1)O

Computed Properties

• Exact Mass: 180.09600
• Monoisotopic Mass: 180.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.11
• Melting Point: 168-172
• Boiling Point: 333.1°C at 760 mmHg
• Flash Point: 155.2°C
• Refractive Index: 1.515
• PSA: 49.69000
• LogP: 0.07350

4-Ethoxy-3-methylphenylboronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Keep cold
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers